Cas no 13886-04-9 (3-(dimethylaminomethyl)-4-hydroxy acetanilide)

• Product Name: 3-(dimethylaminomethyl)-4-hydroxy acetanilide
• CAS No: 13886-04-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 902423
• Update Time: 2025-04-19

3-(dimethylaminomethyl)-4-hydroxy acetanilide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylaminomethyl)-4-hydroxy acetanilide
• N-[3-[(dimethylamino)methyl]-4-hydroxyphenyl]acetamide
• 2-Dimethylaminomethyl-4-acetamido-phenol
• 2-Dimethylaminomethyl-4-acetamino-phenol
• 4-(acetylamino)-2-[(dimethylamino)methyl]phenol
• AC1L1AW3
• BRN 2808683
• CTK8G9014
• N-(3-((dimethylamino)methyl)-4-hydroxyphenyl)acetamide
• N-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}-acetamide
• NCIOpen2_004897
• NSC85488
• WLN: 1VMR DQ C1N1&amp
• AcetaMide, N-[3-[(diMethylaMino)Methyl]-4-hydroxyphenyl]-

• Inchi： 1S/C11H16N2O2/c1-8(14)12-10-4-5-11(15)9(6-10)7-13(2)3/h4-6,15H,7H2,1-3H3,(H,12,14)
• InChI Key： IUVBAHXLBOTWMB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(O)C(CN(C)C)=C1)(=O)C

Computed Properties

• Exact Mass: 208.12128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing

Experimental Properties

• PSA: 52.57
• LogP: 1.48520